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This in-depth technical guide provides a comprehensive overview of the electron affinity of
atomic oxygen, a fundamental parameter with significant implications across various scientific
disciplines, including atmospheric chemistry, plasma physics, and materials science. This
document delves into the experimental and theoretical determination of this crucial value,
presenting detailed methodologies and a critical analysis of the available data.

Introduction

Electron affinity (EA) is defined as the energy released when an electron is added to a neutral
atom in the gaseous phase to form a negative ion. For atomic oxygen, this process can be
represented by the following equation:

O(g) +e~ - O (9)

The accurate determination of the electron affinity of atomic oxygen is crucial for understanding
a wide range of chemical and physical phenomena. It governs the stability of the oxygen anion
(O7) and plays a vital role in reaction kinetics involving oxygen species.
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Quantitative Data on the Electron Affinity of Atomic
Oxygen

Numerous experimental and theoretical studies have been conducted to determine the electron
affinity of atomic oxygen. The following tables summarize the key quantitative data available in
the literature, providing a comparative overview of the results obtained through different
methodologies.

Table 1: Experimental Values for the Electron Affinity of

Atomic Oxygen
Experimental Value Experimental

Uncertainty (eV) Reference
(eV) Method

High-precision
1.461112972 0.000000087 photodetachment of [1][2]

negative ions

Radiative capture of
1.465 0.005 [3]
electrons

Direct experimental
3.07 0.087 determination using a [4]
hot filament surface

Dissociative
attachment of

15 0.1 [3]
electrons to oxygen

molecules

Table 2: Theoretical Values for the Electron Affinity of
Atomic Oxygen
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Theoretical Value (eV)

Computational Method

Reference

Full Configuration Interaction

1.287 5][6
) [5]1[6]
Complete Active Space Self-
Consistent Field (CASSCF) -

1.263 _ _ _ [5][6]
Multi-Reference Configuration
Interaction (MRCI)
CASSCF-MRCI with 2s

1.290 intrashell and 2s2p intershell [5][6]
correlation
Symmetry-adapted pair-

1.47 Y _ Y P _ P _ [6]
correlation approximation
Multi-Configuration Self-

0.46 _ . [5]
Consistent Field (MCSCF)
MCSCF with single and double

1.09 o [5]
excitations
CASSCF with a large Slater-

0.59 , , [5]
type orbital (STO) basis

1.26 Second-order Cl [5]

Experimental Protocols for Determining the Electron
Affinity of Atomic Oxygen

The experimental determination of the electron affinity of atomic oxygen relies on a few key

techniques. This section provides a detailed overview of the methodologies for the most

prominent experimental approaches.

Photodetachment Spectroscopy

Photodetachment spectroscopy is a high-precision technique used to measure the binding

energy of an electron in a negative ion. The fundamental principle involves irradiating a beam
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of negative ions with photons of known energy and detecting the resulting neutral atoms or
detached electrons.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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